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Compound of Interest

Compound Name: CNX-774

Cat. No.: B15577215

Get Quote

For researchers, scientists, and drug development professionals handling CNX-774, a potent

and irreversible Bruton's tyrosine kinase (BTK) inhibitor, adherence to proper disposal

procedures is a critical component of laboratory safety and regulatory compliance.[1][2] This

guide provides essential, step-by-step information for the safe handling and disposal of CNX-
774, ensuring the protection of laboratory personnel and the environment.

Essential Safety and Handling Before Disposal
Before initiating any disposal procedures, it is imperative to handle CNX-774 with appropriate

personal protective equipment (PPE). This includes safety glasses with side-shields, a lab coat,

and chemical-resistant gloves.[3][4] All handling of the compound, especially where dust or

aerosols may be generated, should be conducted in a well-ventilated area or a chemical fume

hood.[3][4]

Key Compound Information:
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Property Value

CAS Number 1202759-32-7

Molecular Formula C26H22FN7O3

Purity ≥98%

Solubility
DMSO: 100 mg/mL (200.2 mM), Ethanol: 2

mg/mL (4.0 mM), Water: Insoluble

Storage Temperature -20°C

The data in this table is compiled from product information sheets.[1]

Step-by-Step Disposal Procedure
The disposal of CNX-774 must be carried out in accordance with all federal, state, and local

regulations.[3] The primary recommendation is to engage a licensed, professional waste

disposal company for the final disposal of the unused product.[3]

Step 1: Waste Identification and Segregation

All waste containing CNX-774, including pure compound, contaminated labware (e.g., vials,

pipette tips), and contaminated PPE, must be treated as hazardous waste.

This waste should be segregated from general laboratory trash and other chemical waste

streams to prevent cross-contamination.

Step 2: Containment and Labeling

Collect all CNX-774 waste in a suitable, closed, and properly labeled container.[3][4]

The label should clearly identify the contents as "Hazardous Waste" and include the name

"CNX-774".

Step 3: Preparing for Disposal
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For unused or expired CNX-774, do not attempt to dispose of it down the drain, as it is

insoluble in water and this can lead to environmental contamination.[1][3][4]

If required by the waste disposal company, prepare the material according to their specific

instructions. This may involve packaging the waste in a particular manner.

Step 4: Professional Waste Disposal

Arrange for the collection and disposal of the CNX-774 waste through a licensed and

approved environmental management vendor.[3][5]

Maintain all records of the waste disposal, including manifests and certificates of destruction,

for a minimum of three years, or as required by your institution and local regulations.[5]

Experimental Workflow for Disposal
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Preparation Phase

Containment & Labeling

Disposal Phase

Identify CNX-774 Waste
(Unused product, contaminated labware, PPE)

Wear Appropriate PPE
(Gloves, safety glasses, lab coat)

Handle in a Ventilated Area
(e.g., Chemical Fume Hood)

Segregate from other waste streams

Place in a suitable, sealed container

Label container as 'Hazardous Waste: CNX-774'

Store waste in a designated, secure area

Contact a licensed professional
waste disposal company

Follow vendor's instructions
for pickup and transport

Obtain and file all disposal documentation
(Manifests, Certificate of Destruction)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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